Cas no 53668-63-6 (Cyclopentanol,1-(3-phenylpropyl)-)

Cyclopentanol,1-(3-phenylpropyl)- structure
53668-63-6 structure
Product Name:Cyclopentanol,1-(3-phenylpropyl)-
CAS No:53668-63-6
MF:C14H20O
MW:204.308004379272
CID:379303
PubChem ID:236408
Update Time:2025-04-19

Cyclopentanol,1-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanol,1-(3-phenylpropyl)-
    • 1-(3-phenylpropyl)cyclopentan-1-ol
    • 1-(3-phenylpropyl)cyclopentanol
    • 1-(3-Phenyl-propyl)-cyclopentanol-(1)
    • 1-hydroxy-1-(3-phenyl-propyl)-cyclopentane
    • AC1L5WJL
    • AC1Q7AU4
    • AR-1B1591
    • CTK4J8561
    • KST-1B6110
    • NSC38866
    • NSC-38866
    • AKOS014480789
    • DTXSID20284769
    • 53668-63-6
    • Inchi: 1S/C14H20O/c15-14(10-4-5-11-14)12-6-9-13-7-2-1-3-8-13/h1-3,7-8,15H,4-6,9-12H2
    • InChI Key: MJTWUCGKACWAMN-UHFFFAOYSA-N
    • SMILES: OC1(CCCC2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 204.1515
  • Monoisotopic Mass: 204.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 3.31440
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